2-(4-methoxyanilino)-N-(2-phenylethyl)-N-prop-2-enyl-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(4-methoxyanilino)-N-(2-phenylethyl)-N-prop-2-enyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C22H23N3O2S/c1-3-14-25(15-13-17-7-5-4-6-8-17)21(26)20-16-28-22(24-20)23-18-9-11-19(27-2)12-10-18/h3-12,16H,1,13-15H2,2H3,(H,23,24)
• InChI Key: KXYNUUZFBSHZGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=NC(=CS2)C(=O)N(CCC3=CC=CC=C3)CC=C
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol

Description

2-(4-methoxyanilino)-N-(2-phenylethyl)-N-prop-2-enyl-1,3-thiazole-4-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as MPPT and is known for its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of MPPT is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in inflammation and pain, as well as a decrease in the growth of cancer cells.
Biochemical and Physiological Effects:
MPPT has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation-related diseases. It has also been shown to inhibit the growth of cancer cells. However, more research is needed to fully understand the biochemical and physiological effects of MPPT.

Advantages and Limitations for Lab Experiments

One advantage of using MPPT in lab experiments is that it is a relatively simple compound to synthesize. However, one limitation is that more research is needed to fully understand its mechanism of action and potential uses.

Future Directions

There are several future directions for MPPT research. One direction is to further investigate its potential use in the treatment of pain and inflammation-related diseases. Another direction is to investigate its potential use in the treatment of cancer. Additionally, more research is needed to fully understand the biochemical and physiological effects of MPPT.

Synthesis Methods

MPPT is synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis of MPPT involves the reaction of 4-methoxyaniline, 2-phenylethylamine, and propargyl bromide to form the intermediate compound. This intermediate compound is then reacted with thioamide to produce MPPT.

Scientific Research Applications

MPPT has been studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation-related diseases. MPPT has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.